Cas no 2770487-00-6 (3-(3-Fluorophenyl)azetidine-2-carboxylic acid)

• Product Name: 3-(3-Fluorophenyl)azetidine-2-carboxylic acid
• CAS No: 2770487-00-6
• MF: C₁₀H₁₀FNO₂
• MW: 195.190306186676
• CID: 6406937
• PubChem ID: 165488113
• Update Time: 2025-10-28

3-(3-Fluorophenyl)azetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37408282
• 2770487-00-6
• 3-(3-fluorophenyl)azetidine-2-carboxylic acid
• 3-(3-Fluorophenyl)azetidine-2-carboxylic acid

• Inchi： 1S/C10H10FNO2/c11-7-3-1-2-6(4-7)8-5-12-9(8)10(13)14/h1-4,8-9,12H,5H2,(H,13,14)
• InChI Key： BJQNCGBKTVHGFL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1CNC1C(=O)O

Computed Properties

• Exact Mass: 195.06955672g/mol
• Monoisotopic Mass: 195.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-(3-Fluorophenyl)azetidine-2-carboxylic acid

Exploring the Potential of 3-(3-Fluorophenyl)azetidine-2-carboxylic acid (CAS No. 2770487-00-6) in Modern Pharmaceutical Research

In the rapidly evolving field of medicinal chemistry, 3-(3-Fluorophenyl)azetidine-2-carboxylic acid (CAS No. 2770487-00-6) has emerged as a compound of significant interest. This fluorinated azetidine derivative is gaining attention due to its unique structural features and potential applications in drug discovery. Researchers are particularly intrigued by its azetidine-carboxylic acid scaffold, which offers a balance of rigidity and flexibility – a rare combination that could unlock new possibilities in small molecule therapeutics.

The compound's 3-fluorophenyl substitution pattern makes it especially valuable for studying structure-activity relationships (SAR) in medicinal chemistry. Recent studies suggest that this fluorinated building block may play a crucial role in developing novel enzyme inhibitors and receptor modulators. As the pharmaceutical industry continues to explore bioisosteric replacements and metabolic stability enhancers, compounds like 3-(3-Fluorophenyl)azetidine-2-carboxylic acid are becoming increasingly important in lead optimization processes.

One of the most searched topics in pharmaceutical research today revolves around improving drug bioavailability and blood-brain barrier penetration. Interestingly, the azetidine ring system in this compound has shown promise in addressing these challenges. The 2770487-00-6 compound's molecular weight and lipophilicity profile fall within desirable ranges for CNS-active drugs, making it a subject of intense study for neurological disorder treatments. Researchers are particularly excited about its potential in neurodegenerative disease research, where fluorinated compounds have demonstrated unique advantages.

The synthetic versatility of 3-(3-Fluorophenyl)azetidine-2-carboxylic acid also makes it valuable for combinatorial chemistry approaches. Its carboxylic acid functionality allows for easy derivatization, enabling the creation of diverse amide libraries and ester prodrugs. This characteristic aligns perfectly with current trends in high-throughput screening and fragment-based drug design, two areas that consistently rank among the most searched topics in pharmaceutical databases.

From a medicinal chemistry perspective, the stereochemistry of this compound presents intriguing possibilities. The azetidine-2-carboxylic acid moiety contains a chiral center that could be exploited for enantioselective interactions with biological targets. This feature is particularly relevant given the growing emphasis on chiral drugs in modern therapeutics, a topic that generates significant interest in both academic and industrial research circles.

Recent advances in cryo-EM and X-ray crystallography have enabled researchers to better understand how compounds like 3-(3-Fluorophenyl)azetidine-2-carboxylic acid interact with protein targets at atomic resolution. These structural biology techniques, frequently searched by pharmaceutical professionals, are helping to elucidate the compound's potential as a molecular scaffold for designing allosteric modulators and protein-protein interaction inhibitors.

The compound's metabolic stability is another area of active investigation. The fluorine atom at the 3-position of the phenyl ring may protect against oxidative metabolism, a feature that could translate to improved pharmacokinetic properties. This aspect is particularly important given the pharmaceutical industry's ongoing focus on drug metabolism and half-life extension strategies.

In the context of personalized medicine and precision therapeutics, 3-(3-Fluorophenyl)azetidine-2-carboxylic acid offers interesting possibilities for targeted drug design. Its modular structure allows for systematic modifications to optimize target selectivity, a crucial consideration in developing next-generation therapeutics with reduced off-target effects. This aligns with current patient and physician concerns about drug specificity and treatment personalization.

As researchers continue to explore new chemical space in drug discovery, compounds like 3-(3-Fluorophenyl)azetidine-2-carboxylic acid (CAS No. 2770487-00-6) represent valuable tools for expanding our medicinal chemistry toolkit. Its unique combination of fluorine chemistry, constrained heterocycles, and versatile functional groups positions it as a promising candidate for addressing some of the most challenging problems in modern pharmaceutical development.